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Compound of Interest

Compound Name: Propanol

Cat. No.: B129219 Get Quote

Technical Support Center: Propanol Handling
and Storage
This guide provides essential information for the safe handling and storage of flammable

propanol (1-propanol and 2-propanol/isopropanol) in a laboratory environment.

I. Quantitative Safety Data
The following table summarizes key quantitative safety data for propanol isomers.
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Property
1-Propanol (n-
Propanol)

2-Propanol
(Isopropanol)

Reference

CAS Number 71-23-8 67-63-0 [1][2]

Flash Point ~15°C (59°F) ~12°C (54°F) [3][4]

Autoignition

Temperature
~365°C (689°F) ~399°C (750°F) [3][4]

Flammable Limits in

Air

~2.1% to 12% by

volume

2.0% to 12.7% by

volume
[3][4]

OSHA PEL (8-hr

TWA)
200 ppm (500 mg/m³) 400 ppm (980 mg/m³) [3][4][5]

ACGIH TLV (8-hr

TWA)
200 ppm 200 ppm [4][6]

ACGIH STEL 400 ppm 400 ppm [4][6]

NFPA Health Rating 1 (Slight) 1 (Slight) [3]

NFPA Flammability

Rating
3 (High) 3 (High) [3]

NFPA Reactivity

Rating
0 (Stable) 0 (Stable) [3]

II. Experimental Protocol: General Handling of
Propanol
This protocol outlines the basic steps for safely handling propanol in a laboratory setting.

1. Pre-Experiment Preparation:

Ensure a certified chemical fume hood is operational.[2]
Clear the work area of all ignition sources, including open flames, hot plates, and spark-
producing equipment.[7]
Post "No Smoking" signs in the vicinity.[8]
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Locate the nearest eyewash station, safety shower, and appropriate fire extinguisher (Class
B: alcohol-resistant foam, dry chemical, or CO2).[3][9]
Assemble all necessary personal protective equipment (PPE).

2. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (nitrile, butyl, or neoprene are suitable).[2][7]
Don indirectly vented chemical splash goggles meeting ANSI/ISEA Z87.1 standards.[7] A
face shield should be worn over goggles if there is a significant risk of splashing.[7]
Wear a flame-resistant, fully-buttoned lab coat.[7]
Ensure closed-toe shoes are worn.[7]

3. Handling Procedure:

Conduct all work involving propanol within a certified laboratory chemical fume hood.[2]
Use the smallest amount of propanol necessary for the experiment.[8]
When transferring propanol, ground and bond containers and equipment to prevent static
discharge.[3][8]
Keep containers tightly sealed when not in use.[3][10]

4. Post-Experiment Procedures:

Collect all propanol-containing waste in a clearly labeled, sealed, and compatible hazardous
waste container.[2][11]
Decontaminate the work area and any equipment used.
Properly doff PPE, removing gloves first to avoid cross-contamination.[7]
Wash hands thoroughly with soap and water after handling.[3]

III. Troubleshooting Guides & FAQs
Q1: What should I do in case of a propanol spill?

A1: The response to a propanol spill depends on its size.

Small Spill (can be cleaned up in under 10 minutes):

Alert personnel in the immediate area.

Ensure all ignition sources are eliminated.[3]
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Wear appropriate PPE, including gloves, goggles, and a lab coat.[2]

Contain the spill with absorbent pads or other inert material (e.g., sand, earth).[3][8]

Absorb the spilled propanol.

Collect the contaminated absorbent material in a sealed container for hazardous waste

disposal.[2][12]

Clean the spill area with soap and water.[13]

Large Spill (more than 1 liter or cannot be cleaned up quickly):

Immediately evacuate the area and alert others.[14]

If safe to do so, eliminate nearby ignition sources.[3]

From a safe location, contact your institution's emergency response team (e.g.,

Environmental Health & Safety) or call 911.[2][14]

Do not attempt to clean up a large spill without proper training and equipment.

Q2: How should I properly store propanol in the lab?

A2: Proper storage is crucial to prevent fires and maintain chemical stability.

Location: Store in a cool, dry, well-ventilated area, ideally below 25°C (77°F).[3][10] Keep it

away from direct sunlight, heat, and ignition sources.[15]

Cabinets: Store propanol in a designated flammable liquid storage cabinet.[15][16] These

cabinets are designed to be fire-resistant and contain spills.

Refrigeration: Never store flammable liquids like propanol in a standard household

refrigerator or freezer.[16] If refrigeration is required, use only "spark-proof" or "explosion-

proof" refrigerators designed for flammable liquid storage.[17]

Segregation: Store propanol away from incompatible materials, especially strong oxidizing

agents like nitric or chromic acid.[18]
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Containers: Keep containers tightly sealed and properly labeled.[3] Use containers made of

compatible materials such as stainless steel, aluminum, or high-density polyethylene

(HDPE).

Q3: What type of fire extinguisher should be used for a propanol fire?

A3: Propanol is a Class B flammable liquid.[9] The appropriate fire extinguishers are:

Alcohol-resistant foam[3]

Dry chemical (ABC or BC)[3][19]

Carbon dioxide (CO2)[3]

Do NOT use water to extinguish a propanol fire, as it can spread the flammable liquid.

Q4: How do I dispose of propanol waste?

A4: Propanol and materials contaminated with it must be treated as hazardous waste.[11][12]

Collect all propanol waste in a designated, compatible, and clearly labeled hazardous waste

container with a tight-fitting lid.[11][20]

Do not mix propanol waste with other chemical waste streams unless permitted by your

institution's waste management plan.[20]

Arrange for disposal through your institution's certified hazardous waste contractor.[11]

Pouring propanol down the drain is generally prohibited and can lead to environmental

contamination and regulatory violations.[11]

Q5: What are the first aid procedures for propanol exposure?

A5:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or

symptoms like dizziness persist, seek medical attention.[3]
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Skin Contact: Remove contaminated clothing and wash the affected skin thoroughly with

soap and water for at least 15 minutes.[3]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[3][7] Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical assistance.[3]

IV. Visualized Workflows
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Propanol Spill Occurs

Assess Spill Size
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Click to download full resolution via product page

Caption: Decision workflow for responding to a propanol spill.
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Need to Store Propanol

Is Refrigeration Required?

Store in Approved
Flammable Cabinet

No

Use 'Spark-Proof' or
'Explosion-Proof' Refrigerator

Yes

Store in Cool, Dry,
Well-Ventilated Area

DO NOT USE
Standard Refrigerator

Segregate from
Incompatible Chemicals

(e.g., Oxidizers)

Ensure Container is
Tightly Sealed & Labeled

Properly Stored

Click to download full resolution via product page

Caption: Logical relationship for proper propanol storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129219#safe-handling-and-storage-of-flammable-
propanol-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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